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Compound of Interest

Compound Name: 2,6-Dimethoxyisonicotinic acid

Cat. No.: B1295853

Overview of 2,6-Dimethoxyisonicotinic Acid

2,6-Dimethoxyisonicotinic acid is a chemical compound that belongs to the class of
substituted pyridines. It is a derivative of isonicotinic acid with two methoxy groups at the 2 and
6 positions.

Chemical Properties:

Property Value

Chemical Formula C8HINO4

Molar Mass 183.16 g/mol

Appearance Typically a white to off-white solid
Solubility Soluble in many organic solvents

Applications in Research:

2,6-Dimethoxyisonicotinic acid and its derivatives are of interest in medicinal chemistry and
drug development. They can serve as building blocks or intermediates in the synthesis of more
complex molecules with potential biological activity. For example, they have been investigated
in the context of:
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» Antiviral agents: Some pyridine derivatives have shown promise as inhibitors of viral
replication.

e Anticancer research: Certain compounds containing the pyridine scaffold have been studied
for their potential to inhibit cancer cell growth.

» Agrochemicals: Pyridine derivatives are also used in the development of new herbicides and
pesticides.

The following diagram illustrates the general workflow for the chemical synthesis of a target
molecule, which is a fundamental process in drug discovery and development.
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Caption: A generalized workflow for chemical synthesis.
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It is important to note that the specific reaction conditions, such as temperature, pressure,
catalysts, and solvents, are critical for the successful and safe synthesis of any chemical
compound. These parameters are determined through careful research and development by
experienced chemists.

For detailed and specific protocols, | recommend consulting peer-reviewed scientific literature
and established chemical synthesis databases. These resources provide experimentally
validated procedures and are the standard for researchers in the field.

 To cite this document: BenchChem. [Step-by-step synthesis of 2,6-Dimethoxyisonicotinic
acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1295853#step-by-step-synthesis-of-2-6-
dimethoxyisonicotinic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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